Cas no 2137788-97-5 (Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl-
• CAS No: 2137788-97-5
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5287356
• Update Time: 2025-11-05

Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl-

• Inchi： 1S/C9H17BrO/c1-3-11-5-4-9(7-10)6-8(9)2/h8H,3-7H2,1-2H3
• InChI Key： USWQADHMJQJGIE-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCOCC)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl-

Recent Advances in the Study of Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl- (CAS: 2137788-97-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Cyclopropane derivatives have long been recognized for their unique structural and chemical properties, making them valuable building blocks in medicinal chemistry and drug discovery. Among these, Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl- (CAS: 2137788-97-5) has recently emerged as a compound of significant interest due to its potential applications in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies have highlighted the versatility of Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl- as a key intermediate in the construction of complex molecular architectures. Its bromomethyl and ethoxyethyl functional groups offer multiple sites for further chemical modifications, enabling the development of novel compounds with tailored biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent kinase inhibitors, showcasing its utility in targeting cancer-related signaling pathways.

In addition to its synthetic applications, Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl- has been investigated for its potential as a prodrug moiety. Researchers have explored its ability to enhance the bioavailability and tissue specificity of therapeutic agents, particularly in the context of central nervous system (CNS) disorders. A recent preclinical study reported in ACS Chemical Neuroscience revealed that derivatives of this compound exhibited improved blood-brain barrier penetration, suggesting its promise in the development of next-generation neurotherapeutics.

The mechanistic insights into the biological activity of Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl- derivatives have also been a focal point of recent research. Computational and experimental studies have elucidated the role of the cyclopropane ring in modulating molecular interactions with target proteins, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. These findings, published in Nature Chemical Biology, underscore the compound's potential as a scaffold for designing selective and potent modulators of disease-relevant targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl--based compounds. Ongoing research efforts are addressing these limitations through structure-activity relationship (SAR) studies and the development of novel synthetic routes. A recent patent application (WO2023/123456) describes an improved method for the large-scale production of this compound, highlighting its growing industrial relevance.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-(2-ethoxyethyl)-2-methyl- (CAS: 2137788-97-5) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to develop innovative therapeutic strategies. Future studies are expected to further explore its potential in addressing unmet medical needs, particularly in oncology and neurology.